Cas no 1284131-03-8 ((2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol)

• Product Name: (2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol
• CAS No: 1284131-03-8
• MF: C₁₃H₁₄O₃S
• MW: 250.313462734222
• MDL: MFCD07775501
• CID: 5188024
• Update Time: 2026-03-05

(2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol
• 2,4-Dimethoxyphenyl-(2-thienyl)methanol
• (2,4-dimethoxyphenyl)(2-thienyl)methanol
• (2,4-dimethoxyphenyl)(thiophene-2-yl)methanol
• 2-Thiophenemethanol, α-(2,4-dimethoxyphenyl)-

• MDL： MFCD07775501
• Inchi： 1S/C13H14O3S/c1-15-9-5-6-10(11(8-9)16-2)13(14)12-4-3-7-17-12/h3-8,13-14H,1-2H3
• InChI Key： PCHQWJJRPDSLJI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC(=CC=1OC)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 66.9

Additional information on (2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol

Introduction to (2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol (CAS No. 1284131-03-8) stands out as a compound of considerable interest due to its unique structural properties and potential applications. This introduction delves into the compound's characteristics, its significance in contemporary research, and its implications for future developments in the chemical and pharmaceutical industries.

The molecular structure of (2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol consists of a phenolic group attached to a thiophene ring, with methoxy substituents on the aromatic ring. This configuration endows the compound with a range of chemical properties that make it valuable for various applications. The presence of both oxygen and sulfur atoms in its structure allows for diverse interactions with biological molecules, making it a promising candidate for drug discovery and material science research.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. The (2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol structure has garnered attention due to its potential as a scaffold for developing new therapeutic agents. Its ability to engage with multiple biological pathways suggests that it could be used to create drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The methoxy and thiophene groups provide numerous sites for functionalization, allowing researchers to tailor its properties for specific applications. For instance, modifications to the thiophene ring can influence its electronic properties, making it useful in the development of organic semiconductors and conductive polymers. Similarly, alterations to the phenolic group can enhance its solubility or binding affinity for biological targets.

Recent studies have begun to explore the pharmacological potential of (2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol. Researchers have identified that derivatives of this compound exhibit interesting biological activities, including anti-inflammatory and antioxidant properties. These findings are particularly significant given the increasing demand for natural product-inspired compounds that can serve as leads for drug development. The compound's structural features suggest that it may interact with enzymes and receptors involved in various disease pathways, offering a rich area for further investigation.

The synthesis of (2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol has also been optimized in several laboratories, leading to more efficient and scalable production methods. Advances in synthetic chemistry have enabled the preparation of this compound in higher yields and purities, facilitating its use in both academic research and industrial applications. These improvements are crucial for ensuring that researchers have access to sufficient quantities of the compound for their studies.

In addition to its pharmaceutical applications, (2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol has shown promise in material science research. Its ability to form stable complexes with other molecules makes it a valuable candidate for developing new materials with tailored properties. For example, it could be used to create novel polymers or coatings that exhibit enhanced durability or functionality.

The future prospects for (2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol are vast and exciting. As our understanding of its chemical properties grows, so too does its potential for innovation across multiple disciplines. Whether used as a starting point for drug development or as a component in advanced materials, this compound represents a significant contribution to modern chemical research.

In conclusion,(2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol (CAS No. 1284131-03-8) is a compound with remarkable potential due to its unique structure and versatile applications. Its role in advancing pharmaceuticals and materials science underscores the importance of continued research into such innovative molecules. As scientists continue to explore its capabilities,(2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol is poised to play a key role in shaping the future of chemical innovation.